Cas no 352431-36-8 (Heptanoic-5,5,6,6-d4 Acid)

• Product Name: Heptanoic-5,5,6,6-d4 Acid
• CAS No: 352431-36-8
• Molecular Formula: C₇H₁₀D₄O₂
• Molecular Weight: 134.2095
• MDL: MFCD01074316
• CID: 305062
• PubChem ID: 90472188

Heptanoic-5,5,6,6-d4 Acid Properties

Names and Identifiers

• Heptanoic-5,5,6,6-d₄ acid (9CI)
• (5,5,6,6-2H4)Heptanoic acid
• heptanoic-5,5,6,6-d4 acid
• 352431-36-8
• D99345

• MDL： MFCD01074316
• InChIKey： MNWFXJYAOYHMED-RRVWJQJTSA-N
• Inchi： InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)/i2D2,3D2
• SMILES： OC(CCCC([2H])([2H])C([2H])([2H])C)=O

Computed Properties

• Exact Mass: 134.124486669g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 134.124486669g/mol
• Heavy Atom Count: 9
• Complexity: 79
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids